Cas no 18461-28-4 ((2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one
• CAS No: 18461-28-4
• MDL: MFCD00224733
• CID: 4623574
• Update Time: 2025-06-09

(2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one

• MDL： MFCD00224733

Computed Properties

• Exact Mass: 199.063
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.201
• Boiling Point: 342.9°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.61
• PSA: 43.10000
• LogP: 2.57070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one

Introduction to (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one (CAS No. 18461-28-4)

(2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one is a fascinating organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 18461-28-4, this molecule has been extensively studied for its potential applications in drug development and synthetic chemistry. Its unique structural features, combining a furan ring with a pyridine moiety, make it a promising candidate for various biochemical interactions.

The compound’s molecular structure consists of an α,β-unsaturated carbonyl system, which is known for its reactivity and ability to participate in multiple chemical transformations. This feature makes it particularly interesting for researchers exploring novel synthetic pathways and functional group modifications. The presence of both the furan and pyridine components suggests potential interactions with biological targets, such as enzymes and receptors, which are critical in the development of therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The combination of a furan ring and a pyridine substituent in (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one positions it as a valuable scaffold for medicinal chemistry investigations. Studies have shown that such molecules can exhibit properties ranging from anti-inflammatory to antimicrobial effects, depending on their structural modifications.

The synthesis of (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one involves sophisticated organic reactions that highlight the compound’s synthetic versatility. Researchers have employed various methodologies, including cross-coupling reactions and condensation processes, to achieve the desired structure. These synthetic approaches not only demonstrate the compound’s feasibility but also open up avenues for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential in drug discovery. The α,β-unsaturated carbonyl functionality is a key pharmacophore that can engage with biological systems in multiple ways. For instance, it can undergo Michael additions, nucleophilic additions, or even photochemical reactions, all of which are relevant in designing molecules with specific biological activities. This reactivity makes (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one a versatile building block for medicinal chemists.

The pharmacological profile of (2E)-3-(furan-2-yl)-1-(pyridin-3-yl)prop-2-en-1-one has been explored in several preclinical studies. These investigations have revealed promising results in terms of binding affinity to target proteins and enzymes. For example, preliminary data suggest that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Such findings underscore the importance of continued research into this class of molecules.

The role of computational chemistry in studying (2E)-3-(furan-2-yl)-1-(pyridin-3-ylo propenone 18461 28 4 has also become increasingly prominent. Advanced computational methods allow researchers to predict molecular properties, simulate interactions with biological targets, and optimize synthetic routes with remarkable accuracy. These tools have been instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, (2E)-3-(furan - 2 - yl ) - 1 - ( pyridin - 3 - yl ) prop - 2 - en - 1 - one is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its synthetic accessibility make it an attractive candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in the development of novel therapeutic strategies.